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Compound of Interest

Compound Name:
D-erythro-Dihydrosphingosine-1-

phosphate

Cat. No.: B13842685 Get Quote

For the Quantitative Determination of D-erythro-
Dihydrosphingosine-1-phosphate in Biological
Samples
For Research Use Only. Not for use in diagnostic procedures.

Introduction
D-erythro-dihydrosphingosine-1-phosphate (DHS1P), also known as sphinganine-1-

phosphate, is a bioactive sphingolipid metabolite critically involved in a multitude of cellular

processes. As a saturated analog of the well-studied sphingosine-1-phosphate (S1P), DHS1P

is an important signaling molecule that modulates cell growth, survival, and migration.[1] It is

synthesized de novo from the phosphorylation of dihydrosphingosine (sphinganine) by

sphingosine kinases.[2][3] DHS1P exerts its effects primarily through binding to S1P receptors,

thereby activating downstream signaling cascades.[1] Given its role in fundamental cellular

functions, the accurate quantification of DHS1P in biological samples is essential for

researchers in cell biology, immunology, and drug development.

This competitive enzyme-linked immunosorbent assay (ELISA) kit provides a sensitive and

specific method for the quantitative determination of DHS1P in a variety of biological samples,

including serum, plasma, tissue homogenates, and cell culture supernatants. The assay is

based on the principle of competitive binding between DHS1P in the sample and a fixed
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amount of biotin-labeled DHS1P for a limited number of binding sites on a DHS1P-specific

antibody coated on the microplate.

Principle of the Assay
This ELISA kit utilizes a competitive immunoassay format. A polyclonal antibody specific for D-
erythro-Dihydrosphingosine-1-phosphate is pre-coated onto the wells of the microtiter plate.

When the sample or standard is added to the wells, the DHS1P present in the sample

competes with a fixed concentration of biotinylated DHS1P for binding to the coated antibody.

After an incubation period, the unbound components are washed away. Subsequently, a

streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated

DHS1P captured by the antibody. Following another wash step, a substrate solution is added,

and the color development is initiated by the HRP enzyme. The reaction is then stopped, and

the optical density is measured at 450 nm. The intensity of the color is inversely proportional to

the concentration of DHS1P in the sample. A standard curve is generated by plotting the

absorbance values against the known concentrations of the DHS1P standards, and the

concentration of DHS1P in the unknown samples is determined by interpolating from this curve.

Materials Provided
Component Quantity Storage

DHS1P Coated Microplate 1 x 96-well plate 4°C

DHS1P Standard 2 vials (lyophilized) 4°C

Biotinylated DHS1P 1 vial (lyophilized) 4°C

Streptavidin-HRP Conjugate 1 vial (concentrated) 4°C

Standard Diluent 1 x 20 mL 4°C

Assay Buffer 1 x 30 mL 4°C

Wash Buffer (20X) 1 x 25 mL 4°C

TMB Substrate 1 x 12 mL 4°C

Stop Solution 1 x 8 mL 4°C

Plate Sealers 4 adhesive strips Room Temperature
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Materials Required but Not Provided
Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Deionized or distilled water

Polypropylene tubes for dilution of standards and samples

Vortex mixer

Automated plate washer (optional)

Technical Data
Parameter Specification

Assay Type Competitive ELISA

Sample Types
Serum, Plasma, Tissue Homogenates, Cell

Culture Supernatants

Detection Range 0.1 ng/mL - 100 ng/mL

Sensitivity < 0.05 ng/mL

Specificity

High specificity for D-erythro-

Dihydrosphingosine-1-phosphate. Cross-

reactivity with Sphingosine-1-Phosphate is

typically less than 10%.

Intra-Assay CV < 8%

Inter-Assay CV < 12%

Assay Time Approximately 2.5 hours

Signaling Pathway and Experimental Workflow
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D-erythro-Dihydrosphingosine-1-phosphate Signaling Pathway

De Novo Synthesis
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DHS1P ELISA Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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